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Cat. No.: B15352384 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Furagin-13C3, a stable isotope-

labeled internal standard for the antibacterial agent Furagin. This document details

commercially available sources, key technical data, experimental protocols for its use, and

insights into the relevant biological pathways of its unlabeled counterpart, Furagin.

Introduction to Furagin-13C3
Furagin-13C3 is the 13C-labeled version of Furagin, an antibiotic primarily used in the

treatment of urinary tract infections.[1][2] As a stable isotope-labeled compound, Furagin-13C3
serves as an ideal internal standard for quantitative bioanalytical studies, particularly those

employing mass spectrometry.[3][4] The incorporation of three 13C atoms results in a mass

shift that allows for its clear differentiation from the unlabeled Furagin in biological matrices,

without altering its chemical properties.[5]

Commercial Suppliers
Several commercial suppliers offer Furagin-13C3 for research and developmental purposes.

These suppliers provide the compound in various quantities and often include a Certificate of

Analysis (CoA) detailing its quality and purity.
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Supplier
Product Code/CAS
No.

Available
Quantities

Additional
Information

Simson Pharma

Limited
CAS No: NA Custom Synthesis

Accompanied by a

Certificate of Analysis.

Alfa Chemistry
Product #:

APS008306
Inquire for pricing ---

MedChemExpress
Cat. No.: HY-

W748430

50 mg, 100 mg, 250

mg

Provides a data sheet

and handling

instructions.[2][6]

LGC Standards
Product Code: TRC-

F863002
1 mg, 5 mg, 10 mg

Offers exact weight

packaging with a

certificate.[7][8]

Pharmaffiliates
Catalogue number:

PA STI 089066
Inquire for pricing

Sample Certificate of

Analysis and MSDS

available.[9]

Technical Data
The following table summarizes the key technical specifications for Furagin-13C3 based on

information from various suppliers. While a complete Certificate of Analysis with precise

isotopic enrichment is typically provided upon purchase, general quality standards are high.
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Parameter Specification Source

Molecular Formula C7¹³C₃H₈N₄O₅
LGC Standards[6],

Pharmaffiliates[9]

Molecular Weight 267.17 g/mol
LGC Standards[6],

Pharmaffiliates[9]

Chemical Purity (HPLC) >95% LGC Standards[6]

Isotopic Enrichment Typically ≥98%
MedChemExpress[5], Charles

River Laboratories[10]

Appearance Dark Yellow Solid Pharmaffiliates[9]

Storage Conditions 2-8°C Refrigerator Pharmaffiliates[9]

Experimental Protocols
The primary application of Furagin-13C3 is as an internal standard in quantitative analysis by

mass spectrometry. Below is a general protocol for its use.

Preparation of Stock Solutions
Solvent Selection: Furagin is soluble in DMSO at a concentration of 52 mg/mL (196.82 mM).

[11] It is recommended to use fresh, moisture-absorbing DMSO.

Stock Solution Preparation:

Accurately weigh the desired amount of Furagin-13C3.

Dissolve in an appropriate volume of DMSO to achieve a known concentration (e.g., 1

mg/mL).

Vortex or sonicate briefly to ensure complete dissolution.

Store the stock solution at -20°C or -80°C in a tightly sealed vial.

Use as an Internal Standard in LC-MS/MS Analysis
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Sample Preparation:

To each biological sample (e.g., plasma, urine), standard, and quality control sample, add

a precise and consistent volume of the Furagin-13C3 internal standard stock solution.

Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid

extraction, or solid-phase extraction).

LC-MS/MS Analysis:

Inject the extracted sample into the LC-MS/MS system.

Develop a multiple reaction monitoring (MRM) method to detect the specific precursor-to-

product ion transitions for both Furagin and Furagin-13C3.

Quantification:

Calculate the peak area ratio of the analyte (Furagin) to the internal standard (Furagin-
13C3).

Generate a calibration curve by plotting the peak area ratios of the standards against their

known concentrations.

Determine the concentration of Furagin in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathways and Mechanisms of Action
Furagin exhibits its therapeutic effects through two primary mechanisms: antibacterial activity

and inhibition of human carbonic anhydrases.

Antibacterial Mechanism of Action
The antibacterial action of Furagin involves its intracellular reduction by bacterial

nitroreductases to form reactive intermediates. These intermediates disrupt multiple essential

cellular processes, leading to bacterial cell death.
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Antibacterial mechanism of Furagin.

Carbonic Anhydrase Inhibition
Furagin is a selective inhibitor of human carbonic anhydrase (hCA) isoforms IX and XII, which

are implicated in tumorigenesis.[12][13] This inhibition is thought to occur through the binding of

the hydantoin moiety of Furagin to the zinc ion in the active site of the enzyme.
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Inhibition of carbonic anhydrases by Furagin.

Experimental Workflow for Bioanalytical
Quantification
The following diagram illustrates a typical workflow for the quantification of Furagin in a

biological matrix using Furagin-13C3 as an internal standard.
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Bioanalytical workflow using Furagin-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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